Cas no 1566980-31-1 ((1-benzothiophen-2-yl)methanesulfonamide)

• Product Name: (1-benzothiophen-2-yl)methanesulfonamide
• CAS No: 1566980-31-1
• MF: C₉H₉NO₂S₂
• MW: 227.30325961113
• MDL: MFCD26064736
• CID: 5245429
• PubChem ID: 112639868
• Update Time: 2025-10-31

(1-benzothiophen-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-benzothiophen-2-ylmethanesulfonamide
• (1-benzothiophen-2-yl)methanesulfonamide
• Benzo[b]thiophene-2-methanesulfonamide

• MDL： MFCD26064736
• Inchi： 1S/C9H9NO2S2/c10-14(11,12)6-8-5-7-3-1-2-4-9(7)13-8/h1-5H,6H2,(H2,10,11,12)
• InChI Key： QFENDBVYNSADSZ-UHFFFAOYSA-N
• SMILES： S(CC1=CC2C=CC=CC=2S1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.5
• Topological Polar Surface Area: 96.8

Additional information on (1-benzothiophen-2-yl)methanesulfonamide

Introduction to (1-benzothiophen-2-yl)methanesulfonamide (CAS No. 1566980-31-1)

(1-benzothiophen-2-yl)methanesulfonamide, identified by its CAS number 1566980-31-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The structural motif of benzothiophene, integrated with a methanesulfonamide functional group, imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The benzothiophene core is a heterocyclic aromatic ring system consisting of a benzene ring fused with a thiophene ring. This structural feature is frequently encountered in natural products and pharmaceuticals, contributing to its favorable interactions with biological targets. The presence of the methanesulfonamide group at the 2-position of the benzothiophene ring enhances the compound's solubility in polar solvents and its ability to engage with biological macromolecules. These characteristics make (1-benzothiophen-2-yl)methanesulfonamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives as therapeutic agents. Sulfonamides exhibit diverse pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer activities. The specific substitution pattern on the benzothiophene ring can significantly influence the biological activity of the compound. For instance, studies have shown that derivatives of benzothiophene sulfonamides can modulate enzyme activity and receptor binding, making them attractive for therapeutic applications.

One of the most compelling aspects of (1-benzothiophen-2-yl)methanesulfonamide is its potential as a lead compound for drug development. The methanesulfonamide group not only improves the compound's pharmacokinetic properties but also allows for further chemical modifications to optimize its biological activity. Researchers have employed various synthetic strategies to modify this scaffold, leading to a series of derivatives with enhanced potency and selectivity. These efforts have been driven by the need for new therapeutic agents that can address unmet medical needs.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery process for novel bioactive compounds. By leveraging these technologies, scientists have been able to rapidly identify promising candidates like (1-benzothiophen-2-yl)methanesulfonamide for further investigation. Additionally, structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into the interactions between this compound and its biological targets. These insights are crucial for designing more effective drugs with improved efficacy and reduced side effects.

The pharmacological profile of (1-benzothiophen-2-yl)methanesulfonamide has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes and receptors implicated in human diseases. For example, derivatives of this compound have shown inhibitory activity against enzymes such as carbonic anhydrase and matrix metalloproteinases (MMPs), which are involved in processes like acid-base balance and tissue degradation. Furthermore, studies suggest that this compound may exhibit anti-inflammatory properties by modulating inflammatory pathways.

The synthesis of (1-benzothiophen-2-yl)methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the benzothiophene core followed by functionalization with the methanesulfonamide group. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it more feasible to produce this compound on a larger scale for industrial applications.

In conclusion, (1-benzothiophen-2-yl)methanesulfonamide (CAS No. 1566980-31-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical properties makes it an attractive scaffold for developing novel therapeutic agents. Ongoing research efforts continue to uncover new applications for this compound, highlighting its importance in addressing various human health challenges.